Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol, diacetate
Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol, diacetate
Brand Name:
Vulcanchem
CAS No.:
1169-54-6
VCID:
VC0049698
InChI:
InChI=1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h5,7,10,12,19-21H,4,6,8-9,11H2,1-3H3/t19-,20+,21+,22+/m1/s1
SMILES:
CC(=O)OC1CCC2C1(CC=C3C2CCC4=C3C=CC(=C4)OC(=O)C)C
Molecular Formula:
C22H26O4
Molecular Weight:
354.4 g/mol
Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol, diacetate
CAS No.: 1169-54-6
Reference Standards
VCID: VC0049698
Molecular Formula: C22H26O4
Molecular Weight: 354.4 g/mol
| CAS No. | 1169-54-6 |
|---|---|
| Product Name | Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol, diacetate |
| Molecular Formula | C22H26O4 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | [(8S,13S,14S,17S)-3-acetyloxy-13-methyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h5,7,10,12,19-21H,4,6,8-9,11H2,1-3H3/t19-,20+,21+,22+/m1/s1 |
| Standard InChIKey | UESVTJRTUBOKMJ-MLNNCEHLSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC=C3[C@H]2CCC4=C3C=CC(=C4)OC(=O)C)C |
| SMILES | CC(=O)OC1CCC2C1(CC=C3C2CCC4=C3C=CC(=C4)OC(=O)C)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CC=C3C2CCC4=C3C=CC(=C4)OC(=O)C)C |
| Synonyms | Estra-1,3,5(10),9(11)-tetraene-3,17β-diol Diacetate; (17β)-Estra-1,3,5(10),9(11)-tetraene-3,17-diol Diacetate; |
| PubChem Compound | 5324032 |
| Last Modified | Nov 11 2021 |
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